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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
isobutyrophenone, a versatile organic compound with applications in various scientific fields.
It includes key data, experimental protocols for its synthesis, and a visualization of its role as a
photoinitiator.

Core Properties of Isobutyrophenone

Isobutyrophenone, also known as 2-methyl-1-phenyl-1-propanone, is a colorless liquid with a
characteristic sweet, floral odor.[1] It is a ketone featuring a phenyl group attached to a
carbonyl group and an isopropyl substituent.[2] This structure influences its chemical properties
and reactivity. It is soluble in organic solvents like alcohol and acetone but has limited solubility
in water.[1][3][4]

Quantitative Data Summary

The fundamental molecular and physical properties of isobutyrophenone are summarized in
the table below for easy reference.
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Property Value References
Molecular Formula C10H120 [L13141511611 71
Molecular Weight 148.20 g/mol [51[7]
CAS Number 611-70-1 [415116117]
Appearance C.:Ieér, colorless to pale yellow e

liquid
Density 0.988 g/mL at 25 °C [6]
Boiling Point 217 °C [6]
Flash Point 84.44 °C (184.00 °F) [8]
Refractive Index 1517 at 20 °C [6]

Experimental Protocol: Synthesis of
Isobutyrophenone via Friedel-Crafts Acylation

A common method for synthesizing isobutyrophenone is through the Friedel-Crafts acylation
of benzene with isobutyryl chloride.[6] The following protocol is a generalized procedure based
on established methods.

Materials:

Benzene (in excess, to act as both reactant and solvent)

Isobutyryl chloride

Anhydrous aluminum chloride (AICI3) (catalyst)

Hydrochloric acid (HCI), dilute aqueous solution

Sodium bicarbonate (NaHCOs3), saturated aqueous solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
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o Standard laboratory glassware for reflux, extraction, and distillation
e Heating mantle and magnetic stirrer
Procedure:

o Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer is charged with anhydrous aluminum
chloride and excess benzene. The setup should be protected from atmospheric moisture
using a drying tube.

» Addition of Acylating Agent: Isobutyryl chloride is added dropwise from the dropping funnel to
the stirred suspension of aluminum chloride in benzene. The rate of addition should be
controlled to manage the exothermic reaction.

» Reflux: After the addition is complete, the reaction mixture is heated to reflux (approximately
80-88 °C) and maintained at this temperature for a period of 2-3 hours to ensure the reaction
goes to completion.[6]

e Quenching: The reaction mixture is cooled to room temperature and then carefully poured
onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the
aluminum chloride complex.

o Workup and Extraction: The organic layer is separated using a separatory funnel. The
aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or
dichloromethane) to recover any dissolved product. The organic layers are combined.

e Washing: The combined organic phase is washed sequentially with dilute hydrochloric acid,
water, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally
with brine.

» Drying and Solvent Removal: The organic layer is dried over an anhydrous drying agent like
magnesium sulfate or sodium sulfate. The drying agent is removed by filtration, and the
solvent is removed from the filtrate by rotary evaporation.

 Purification: The crude isobutyrophenone is purified by vacuum distillation to yield the final
product.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1180914.htm
https://www.benchchem.com/product/b147066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Visualization of Isobutyrophenone as a
Photoinitiator

Isobutyrophenone is utilized as a photoinitiator, particularly in UV-curable coatings and inks.
[2] Upon absorption of UV light, it undergoes a photocleavage reaction to generate free
radicals, which then initiate polymerization.
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Caption: Workflow of isobutyrophenone as a photoinitiator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Isobutyrophenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147066#isobutyrophenone-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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